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Compound of Interest

Compound Name: Metfol-B

Cat. No.: B126542

For research use only. Not for human or veterinary use.

This document provides crucial safety and logistical guidance for researchers, scientists, and
drug development professionals handling Metfol-B (CAS 5623-18-7), also known as N10-
Methyl Pteroic Acid. The information herein is compiled from available safety data for Metfol-B
and structurally related compounds and should be used to supplement, not replace, a thorough
risk assessment conducted by qualified personnel.

Compound Information

e Chemical Name: 4-[[(2-Amino-3,4-dihydro-4-oxo-6-pteridinyl)methyllmethylamino]benzoic
acid

» Synonyms: Metfol-B, N10-Methyl Pteroic Acid
e CAS Number: 5623-18-7
e Appearance: Brown solid[1]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Metfol-B, particularly in its solid, powdered form.
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PPE Category

Recommended Equipment

Rationale

Hand Protection

Nitrile or latex gloves.

To prevent direct skin contact.

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect eyes from dust
particles and potential

splashes.

Respiratory Protection

NIOSH-approved N95 dust

mask or higher-level respirator.

To prevent inhalation of fine
dust particles, especially when
handling the powder. Use in a
well-ventilated area is also

recommended.[2]

Body Protection

Laboratory coat.

To protect clothing and skin

from contamination.

Operational Plan: Handling and Storage

3.1. Engineering Controls

+ Handle Metfol-B in a well-ventilated area.[2] A chemical fume hood is recommended,

especially when working with larger quantities or when dust generation is likely.

3.2. Handling Procedures

3.3. Storage

Avoid generating dust.[2]

Avoid contact with skin, eyes, and clothing.[3]
Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

» Store in a cool, dry, well-ventilated area.[2]

» Keep containers securely sealed to prevent contamination and exposure to moisture.[2]
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» Store away from incompatible materials, such as strong oxidizing agents.[2]

Disposal Plan

Based on available information, Metfol-B is not classified as a hazardous waste. However, all
chemical waste should be handled with care and in accordance with institutional and local
regulations.

4.1. Solid Waste Disposal

e Unused or Waste Metfol-B:

o

Solid, non-hazardous chemicals may be suitable for disposal in a sanitary landfill.[4]

o

Do not place directly into laboratory trash cans that are handled by custodial staff.[4]

o

Package the waste in a securely sealed and clearly labeled container.

[¢]

Laboratory personnel should transport the sealed container directly to the designated
dumpster for non-hazardous solid waste.[4]

e Contaminated Materials:

o Disposable PPE (gloves, masks) and other materials (e.g., weighing paper, wipes)
contaminated with Metfol-B should be collected in a designated, sealed waste bag.

o Dispose of this bag in the same manner as the solid chemical waste.
4.2. Empty Container Disposal
e Ensure containers are "RCRA empty," meaning no freestanding liquid or solid remains.

o Deface or remove all labels from the empty container to indicate it no longer contains the
chemical.[4]

» Dispose of the empty, defaced container in the regular trash.

4.3. Decontamination of Laboratory Equipment
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e Pre-cleaning: Remove any visible solid Metfol-B from the equipment.

e Cleaning: Wash the equipment with a mild detergent and water.[5]

e Rinsing: Thoroughly rinse the equipment with water to remove any detergent residue.
e Drying: Allow the equipment to air dry or dry with a clean cloth.

e For equipment that cannot be immersed, wipe down surfaces with a damp cloth, followed by
a clean, dry cloth.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling and disposing of Metfol-B
in a laboratory setting.
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Workflow for Handling and Disposal of Metfol-B
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Workflow for Handling and Disposal of Metfol-B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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